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Compound of Interest

Compound Name: 2-Amino-4-bromobenzaldehyde

Cat. No.: B1289445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Amino-4-bromobenzaldehyde (CAS No.

59278-65-8), a key building block in synthetic organic chemistry. It details commercial sourcing,

presents a standard experimental protocol for its use in heterocycle synthesis, and outlines a

best-practice workflow for chemical procurement and quality control.

Commercial Sourcing and Availability
2-Amino-4-bromobenzaldehyde is a commercially available reagent used in the synthesis of

various molecular scaffolds, particularly in the development of pharmaceutical compounds.[1]

Numerous chemical suppliers offer this compound in various purities and quantities. The table

below summarizes offerings from several vendors. Note that pricing and availability are subject

to change and may require an institutional account to view.
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Supplier
Product/Catalog
No.

Purity
Available
Quantities

BLD Pharm 59278-65-8 >95% Inquire for details[2]

Synblock MFCD08458822 >98% Inquire for details[3]

Alchem Pharmtech 59278-65-8 Inquire Inquire for details[4]

NanoAxis LLC 59278-65-8 95% 1g[5]

Fluorochem MFCD08458822 Inquire 1mg, 10g, 25g[6]

Experimental Protocol: Synthesis of Quinazoline
Derivatives
A primary application of 2-Amino-4-bromobenzaldehyde is in the synthesis of quinazolines, a

class of heterocyclic compounds with a broad range of biological activities. The following is a

representative protocol for a metal-catalyzed, one-pot tandem reaction to produce

functionalized quinazolines.

Reaction Scheme: 2-Amino-4-bromobenzaldehyde reacts with an amidine in the presence of

a copper catalyst to yield a 7-bromo-quinazoline derivative.

Materials and Equipment:

2-Amino-4-bromobenzaldehyde

Substituted amidine hydrochloride

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Round-bottom flask with reflux condenser

Magnetic stirrer with heating plate
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Standard laboratory glassware for workup and purification

Thin Layer Chromatography (TLC) apparatus

Silica gel for column chromatography

Detailed Methodology:

Reaction Setup: To a round-bottom flask, add 2-Amino-4-bromobenzaldehyde (1.0 mmol),

the desired amidine hydrochloride (1.2 mmol), Copper(I) iodide (10 mol%), and potassium

carbonate (2.5 mmol).

Solvent Addition: Add anhydrous Dimethylformamide (DMF, 5 mL) to the flask.

Reaction Conditions: Stir the mixture at 120 °C under an inert atmosphere (e.g., Nitrogen or

Argon) for 8-12 hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the

starting material is consumed.[7]

Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture

into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. Purify the crude residue by column

chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl

acetate in hexane) to yield the pure quinazoline product.[7]

Characterization: Confirm the structure of the final product using spectroscopic methods

such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualization of Key Workflows
Effective research relies on robust and repeatable logistical and experimental processes. The

following diagrams visualize critical workflows relevant to utilizing chemical reagents like 2-
Amino-4-bromobenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1289445?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Quinazoline_Synthesis_Using_2_Amino_5_bromobenzophenone.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Quinazoline_Synthesis_Using_2_Amino_5_bromobenzophenone.pdf
https://www.benchchem.com/product/b1289445?utm_src=pdf-body
https://www.benchchem.com/product/b1289445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Reagent Procurement and Quality Control
This workflow outlines the systematic process from identifying the need for a chemical to its

final approval for use in experiments, ensuring reliability and safety.[8][9]

Procurement Phase

Quality Control (QC) Phase

Final Disposition

Identify Need for Reagent

Search Suppliers & Get Quotes

Evaluate Purity, Cost, & Lead Time

Generate Purchase Order

Receive & Log Shipment

Inspect Container & Documentation

Take Analytical Sample

Perform QC Analysis
(e.g., NMR, LC-MS, HPLC)

Compare Data to CoA Specs

Approve or Reject Lot

Stock Approved Reagent

Pass

Quarantine & Return Rejected Lot

Fail
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Caption: Procurement and Quality Control workflow for chemical reagents.

Synthetic Pathway for Quinazoline Formation
This diagram illustrates the logical steps in the synthesis of a quinazoline derivative from 2-
Amino-4-bromobenzaldehyde, as described in the protocol above.
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- CuI Catalyst
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Caption: Logical workflow for the synthesis of a quinazoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Amino-4-bromobenzaldehyde | C7H6BrNO | CID 17914598 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 59278-65-8|2-Amino-4-bromobenzaldehyde|BLD Pharm [bldpharm.com]

3. CAS 59278-65-8 | 2-Amino-4-bromobenzaldehyde - Synblock [synblock.com]

4. alchempharmtech.com [alchempharmtech.com]

5. 2-Amino-4-bromobenzaldehyde | NanoAxis LLC [nanoaxisllc.com]

6. keyorganics.net [keyorganics.net]

7. benchchem.com [benchchem.com]

8. rrml.ro [rrml.ro]

9. 360medical.ca [360medical.ca]

To cite this document: BenchChem. [A Technical Guide to Sourcing and Application of 2-
Amino-4-bromobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1289445?utm_src=pdf-body
https://www.benchchem.com/product/b1289445?utm_src=pdf-body
https://www.benchchem.com/product/b1289445?utm_src=pdf-body-img
https://www.benchchem.com/product/b1289445?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromobenzaldehyde
https://www.bldpharm.com/products/59278-65-8.html
https://www.synblock.com/product/59278-65-8.html
https://www.alchempharmtech.com/product/59278-65-8-2/
https://www.nanoaxisllc.com/shop/na-da003geu-2-amino-4-bromobenzaldehyde-73023
https://www.keyorganics.net/2-amino-4-bromobenzaldehyde-mfcd08458822-59278-65-8-c7h6brno.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Quinazoline_Synthesis_Using_2_Amino_5_bromobenzophenone.pdf
https://www.rrml.ro/articole/2007/2007_3_6.pdf
https://www.360medical.ca/blogs/news/quality-control-best-practices-in-laboratories-a-step-by-step-guide
https://www.benchchem.com/product/b1289445#where-to-buy-2-amino-4-bromobenzaldehyde
https://www.benchchem.com/product/b1289445#where-to-buy-2-amino-4-bromobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1289445#where-to-buy-2-amino-4-
bromobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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